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Compound of Interest

Compound Name: 5-trans U-46619

Cat. No.: B1257229 Get Quote

An In-depth Examination of a Thromboxane A2 Analog for Scientific Investigation

Introduction
5-trans U-46619 is a synthetic analog of the endoperoxide prostaglandin H2 (PGH2) and a

geometric isomer of the well-characterized thromboxane A2 (TXA2) receptor agonist, U-46619.

While U-46619 (the 5-cis isomer) has been extensively studied for its potent effects on platelet

aggregation and smooth muscle contraction, research specifically delineating the biological

activity of 5-trans U-46619 is limited. It is often found as a minor impurity (2-5%) in commercial

preparations of U-46619.[1] This guide provides a comprehensive overview of the available

information on 5-trans U-46619 and leverages the extensive knowledge of its cis-isomer, U-

46619, to offer a technical framework for researchers and drug development professionals

interested in its potential pharmacological profile.
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Property Value Reference

Chemical Name

9,11-dideoxy-9α,11α-

methanoepoxy-prosta-5E,13E-

dien-1-oic acid

[1]

Molecular Formula C21H34O4 [1]

Molecular Weight 350.5 g/mol [1]

CAS Number 330796-58-2 [1]

Known Biological Activity of 5-trans U-46619
Direct investigation into the biological effects of 5-trans U-46619 is sparse. The primary

reported activity is its role as an inhibitor of prostaglandin E synthase. In one of the few studies

that tested it in isolation, 5-trans U-46619 was found to be approximately half as potent as its

5-cis counterpart in inhibiting this enzyme.[1]

Given the limited specific data, much of the potential activity of 5-trans U-46619 is inferred

from the well-documented pharmacology of U-46619.

U-46619 (5-cis Isomer) as a Reference Compound
U-46619 is a potent and stable agonist of the thromboxane A2 (TP) receptor.[2][3] Its actions

mimic those of the endogenous ligand, thromboxane A2, a key mediator in hemostasis and

vascular tone.

Mechanism of Action
U-46619 exerts its effects by binding to and activating TP receptors, which are G-protein

coupled receptors (GPCRs). Activation of TP receptors primarily couples to Gq/11 proteins,

initiating a downstream signaling cascade.

Key Biological Effects
Platelet Aggregation: U-46619 is a potent inducer of platelet shape change and aggregation.

[3]
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Vasoconstriction: It causes contraction of vascular smooth muscle, leading to an increase in

blood pressure.[3]

Bronchoconstriction: Similar to thromboxane A2, U-46619 can induce contraction of airway

smooth muscle.

Quantitative Data for U-46619
The following table summarizes key quantitative parameters for the activity of U-46619. This

data serves as a critical baseline for comparative studies with the 5-trans isomer.

Parameter Value Cell/Tissue Type Reference

EC50 (TP Receptor

Agonism)
0.035 µM Not specified [2]

Kd (High-affinity

binding site)
15.5 ± 2.6 nmol/L

Cultured Vascular

Smooth Muscle Cells

(WKY rats)

[4]

Kd (Low-affinity

binding site)
1.4 ± 0.5 µmol/L

Cultured Vascular

Smooth Muscle Cells

(SHR rats)

[4]

Signaling Pathways of U-46619
The activation of TP receptors by U-46619 triggers several intracellular signaling pathways,

primarily revolving around the activation of phospholipase C (PLC) and the mobilization of

intracellular calcium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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